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3-Allyl-5-ethoxy-4-(2-propyn-1-
Compound Name:

yloxy)benzaldehyde
CAS No.: 426221-47-8
Cat. No.: B1271277

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic chemistry and drug discovery, the precise structural elucidation of
novel compounds is paramount. 3-Allyl-5-ethoxy-4-methoxybenzaldehyde, a polysubstituted
benzaldehyde derivative, presents a unique combination of functional groups—allyl, ethoxy,
and methoxy—that suggest potential applications in fragrance, flavor, and pharmaceutical
development.[1][2] This guide offers a comprehensive spectroscopic comparison between 3-
Allyl-5-ethoxy-4-methoxybenzaldehyde and a structurally related, well-characterized
compound, 3-Ethoxy-4-methoxybenzaldehyde. Due to the limited availability of direct
experimental data for 3-Allyl-5-ethoxy-4-methoxybenzaldehyde, this analysis will leverage
expected spectroscopic signals for the target molecule and compare them against established
data for its analog.[1] This approach provides a robust framework for researchers aiming to
synthesize or identify this and similar compounds.

Molecular Structures at a Glance

© 2026 BenchChem. All rights reserved. 1/14 Tech Support


https://www.benchchem.com/product/b1271277#bc-rfq
https://pdf.benchchem.com/1275/A_Comparative_Guide_to_the_Characterization_and_Validation_of_3_Allyl_5_ethoxy_4_methoxybenzaldehyde.pdf
https://pdf.benchchem.com/1275/A_Comparative_Analysis_of_3_Allyl_5_ethoxy_4_methoxybenzaldehyde_and_Other_Bioactive_Benzaldehyde_Derivatives.pdf
https://pdf.benchchem.com/1275/A_Comparative_Guide_to_the_Characterization_and_Validation_of_3_Allyl_5_ethoxy_4_methoxybenzaldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271277?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

To visualize the subtle yet significant structural differences that underpin the spectroscopic
comparison, the following molecular structures are provided.

3-Allyl-5-ethoxy-4-methoxybenzaldehyde 3-Ethoxy-4-methoxybenzaldehyde

Figure 1: Molecular Structures

Click to download full resolution via product page

Caption: Comparative molecular structures.

Physicochemical Properties

A foundational comparison begins with the fundamental physicochemical properties of the
target compound and its selected analog. These properties are critical for predicting behavior in
various analytical systems.

3-Allyl-5-ethoxy-4- 3-Ethoxy-4-
Property
methoxybenzaldehyde methoxybenzaldehyde
CAS Number 872183-27-2[1] 1131-52-8[1]
Molecular Formula C13H1603[1] C10H1203[1]
Molecular Weight 220.26 g/mol [1] 180.20 g/mol [1]
Colorless to pale yellow White to tan powder, crystals,
Appearance -
liquid[1] or chunks[1]
Slightly soluble in water;
Solubility soluble in organic solvents like  Soluble in methanol[3]
ethanol and acetone[1]
Melting Point Not determined 51-53 °C[4]
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Spectroscopic Characterization: A Comparative
Deep Dive

The core of this guide is the detailed comparison of the expected and observed spectroscopic
data across several key techniques. Understanding the nuances in these spectra is essential
for distinguishing between these and other related structures.

'H Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR spectroscopy provides detailed information about the hydrogen atom environment in a
molecule. The key differentiator between our two compounds will be the signals corresponding
to the allyl group.

© 2026 BenchChem. All rights reserved. 3/14 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271277?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Proton
Environment

Expected Shift
(ppm) for 3-Allyl-5-
ethoxy-4-
methoxybenzaldeh
yde[1]

Observed Shift
(ppm) for 3-Ethoxy-
4-
methoxybenzaldeh
yde[5]

Rationale for
Differences

Aldehydic (CHO)

9.844

The electronic
environment of the
aldehyde proton is
very similar in both
molecules, leading to
a negligible expected

shift difference.

Aromatic (Ar-H)

Multiplets

7.45, 7.404, 6.986

The substitution
pattern on the
aromatic ring differs,
which will lead to
distinct splitting
patterns and chemical
shifts for the aromatic

protons.

Methoxy (OCHs)

3.960

The methoxy group is
present in both
compounds, and its
chemical shift is
expected to be very

similar.

Ethoxy (OCH2CHs)

Quartet and Triplet

4.165 (quartet), 1.496
(triplet)

The ethoxy group
signals will be present
in both spectra with
similar chemical shifts

and splitting patterns.

Allyl (CH2CH=CH->)

Multiplets for vinyl,

doublet for methylene

Not Applicable

These signals are
unique to 3-Allyl-5-
ethoxy-4-

methoxybenzaldehyde
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and are the most
definitive feature for
its identification via *H
NMR.

13C Nuclear Magnetic Resonance (NMR) Spectroscopy

13C NMR spectroscopy provides insight into the carbon framework of a molecule. The presence
of the allyl group will introduce three additional and distinct signals in the spectrum of 3-Allyl-5-

ethoxy-4-methoxybenzaldehyde.
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Carbon
Environment

Expected Shift
(ppm) for 3-Allyl-5-
ethoxy-4-
methoxybenzaldeh
yde[1]

Observed Shift
(ppm) for 3-Ethoxy-
4-
methoxybenzaldeh

Rationale for
Differences

yde

The carbonyl carbon

) resonance is expected
Data not readily

Carbonyl (C=0) ~191 ) to be in a similar
available .
region for both
compounds.
The substitution
_ _ _ Data not readily pattern will influence
Aromatic (Ar-C) Multiple signals ) ) )
available the chemical shifts of

the aromatic carbons.

Methoxy (OCHs)

The methoxy carbon

) signal should be
Data not readily ) o
] present in a similar
available ) )
chemical shift range

for both molecules.

Ethoxy (OCH2CHs5)

Two signals

The two carbons of
Data not readily the ethoxy group will
available be present in both

spectra.

Allyl (CH2CH=CH->)

Three signals

The three distinct
carbons of the allyl
group provide a clear
Not Applicable diagnostic marker for
3-Allyl-5-ethoxy-4-

methoxybenzaldehyde

Infrared (IR) Spectroscopy
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IR spectroscopy is instrumental in identifying the functional groups present in a molecule. The
spectra of both compounds will share many characteristic absorption bands, with subtle
differences arising from the allyl group.

© 2026 BenchChem. All rights reserved. 7/14 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271277?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Functional Group

Expected
Wavenumber
(cm~?) for 3-Allyl-5-
ethoxy-4-
methoxybenzaldeh
yde[1]

Observed
Wavenumber
(cm~?) for 3- Rationale for
Ethoxy-4-
methoxybenzaldeh

yde[6]

Differences

Aldehyde C=0 Stretch

~1690

A strong absorption

band characteristic of

the aldehyde carbonyl
~1680 - 1700 ]

group will be

prominent in both

spectra.

Aldehyde C-H Stretch

Present

This will be visible as
one or two weak
bands in the 2700-

2900 cm~1 region.

Present

Aromatic C=C Stretch

Present

Multiple sharp bands
in the 1400-1600 cm™1

region are expected

Present

for the aromatic ring.

C-O Ether Stretch

Present

Strong bands in the

1000-1300 cm~1
Present region will indicate the
presence of the ether

linkages.

Allyl C=C Stretch

~1640

A weak to medium

absorption band
Not Applicable specific to the alkene
double bond in the

allyl group.

Allyl =C-H Stretch

~3080

This band, appearing
) just above 3000 cm™1,
Not Applicable i o
is characteristic of

vinylic C-H bonds.
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Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and fragmentation pattern of a molecule. The

molecular ion peak will be a key differentiator, and the fragmentation pattern of the allyl-

substituted compound will show unique pathways.

Spectrometric
Feature

Expected for 3-
Allyl-5-ethoxy-4-
methoxybenzaldeh
yde[1]

Observed for 3-
Ethoxy-4-
methoxybenzaldeh
yde[7]

Rationale for
Differences

Molecular lon Peak
(M%)

m/z = 220.26

m/z = 180

The difference in
molecular weight
(40.06 g/mol ) due to
the allyl group (CsHs)
provides a clear

distinction.

Key Fragmentation

Pathways

Loss of the allyl group
(M-41), loss of ethoxy
group (M-45), loss of

methoxy group (M-31)

Loss of ethoxy group
(M-45), loss of
methoxy group (M-31)

The fragmentation of
3-Allyl-5-ethoxy-4-
methoxybenzaldehyde
will be characterized
by the facile loss of
the allyl radical, a
pathway unavailable
to the comparative

compound.

Experimental Protocols

To ensure the reproducibility and accuracy of the spectroscopic data, the following

standardized experimental protocols are recommended.
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Purified Compound

/ Sample Pfeparation
Dissolve 5-10 mg i ! —
ISSOlve 5-29 Mg I Prepare a thin film on a KBr plate Prepare a dilute solution
LD i L AleLiiEEien Salie or use an ATR accessor in a volatile solvent
(e.g., CDCls, DMSO-ds) y
A4 L
Acquire *H and 13C spectra Record spectrum from Obtain mass spectrum using
on a 2400 MHz spectrometer 4000-400 cm~* on an FTIR spectrometer GC-MS or LC-MS
z A4 Y
Process and analyze chemical shifts, Identify characteristic Determine molecular weight
coupling constants, and integration absorption frequencies and fragmentation pattern
NMR Spectroscopy IR Spectroscopy Mass Spectrometry

Figure 2: General Spectroscopic Workflow

Click to download full resolution via product page

Caption: A generalized workflow for spectroscopic analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the carbon-hydrogen framework of the molecule.[1]
 Instrumentation: A 400 MHz or higher field NMR spectrometer.[1]

o Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of
a deuterated solvent (e.g., CDClsz or DMSO-ds) in an NMR tube.[1]

o Data Acquisition: Acquire *H NMR and 13C NMR spectra. For complete structural assignment,
2D NMR experiments such as COSY, HSQC, and HMBC can be performed.[1]
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o Data Analysis: Process the spectra to identify chemical shifts, coupling constants, and
integration values to elucidate the molecular structure.[1]

Infrared (IR) Spectroscopy

o Objective: To identify the functional groups present in the molecule.[1]

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.[1]

Sample Preparation: A thin film of a liquid sample can be placed between two KBr plates, or
the sample can be analyzed using an Attenuated Total Reflectance (ATR) accessory.[1]

Data Acquisition: Record the spectrum over a range of 4000-400 cm~1.[1]

Data Analysis: Identify the characteristic absorption frequencies for the aldehyde, aromatic
ring, and ether functional groups.[1]

Mass Spectrometry (MS)

+ Objective: To determine the molecular weight and fragmentation pattern of the molecule.[1]

Instrumentation: A mass spectrometer, often coupled with a gas chromatography (GC-MS) or
liquid chromatography (LC-MS) system for sample introduction and separation.[1]

Sample Preparation: Prepare a dilute solution of the compound in a suitable volatile solvent.

[1]

Data Acquisition: Obtain the mass spectrum, ensuring calibration for accurate mass
measurements.[1]

Data Analysis: Identify the molecular ion peak and analyze the major fragment ions to
deduce the structural components.[1]

Synthesis and Structural Elucidation

While a specific, published synthesis protocol for 3-Allyl-5-ethoxy-4-methoxybenzaldehyde is

not readily available, a plausible synthetic route can be extrapolated from the synthesis of
structurally similar compounds.[1] For instance, a likely precursor would be 3-allyl-4-hydroxy-5-
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methoxybenzaldehyde, which could undergo ethoxylation.[1] The synthesis of 3-allyl-4-
hydroxy-5-methoxybenzaldehyde itself can be achieved from 4-(allyloxy)-3-
methoxybenzaldehyde via a Claisen rearrangement.[8]

The structural validation of a newly synthesized batch of 3-Allyl-5-ethoxy-4-
methoxybenzaldehyde would rely on the combination of spectroscopic techniques detailed in
this guide. The definitive presence of the allyl group signals in the NMR and IR spectra,
coupled with the correct molecular weight determined by mass spectrometry, would provide
conclusive evidence of a successful synthesis.

Conclusion

This guide provides a detailed, albeit predictive, spectroscopic comparison of 3-Allyl-5-ethoxy-
4-methoxybenzaldehyde with the well-documented 3-Ethoxy-4-methoxybenzaldehyde. By
understanding the expected key signals and spectral features of the target compound in
relation to a known analog, researchers are better equipped to identify and characterize this
molecule. The unique spectral signatures of the allyl group serve as the primary diagnostic tool
for its unambiguous identification. The provided protocols offer a standardized approach to
acquiring high-quality spectroscopic data, ensuring the integrity and reproducibility of
experimental results in the pursuit of novel chemical entities.
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BENGHE Validation & Comparative

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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